2-(2,4-dichlorophenoxy)-3-methoxypropanoic acid
Overview
Description
2-(2,4-Dichlorophenoxy)-3-methoxypropanoic acid (2,4-DMP) is an organic compound that is used in a variety of scientific research applications. It is a synthetic compound that belongs to the class of organic acids and is a derivative of 2,4-dichlorophenoxyacetic acid (2,4-D). 2,4-DMP is a colorless, odorless, and water-soluble compound that is used as a herbicide, fungicide, and insecticide. It is a relatively inexpensive compound that is widely available and has many applications in the scientific research field.
Scientific Research Applications
2-(2,4-dichlorophenoxy)-3-methoxypropanoic acid is used extensively in scientific research applications. It is used as a herbicide, fungicide, and insecticide. It is also used in the production of polymers and plastics. Additionally, it is used in the synthesis of various organic compounds, such as polyesters, polyurethanes, and polyamides. It is also used in the production of polychlorinated biphenyls (PCBs) and polychlorinated terphenyls (PCTs).
Mechanism of Action
2-(2,4-dichlorophenoxy)-3-methoxypropanoic acid is an organic acid that is used as a herbicide, fungicide, and insecticide. It works by disrupting the normal cellular processes of plants, fungi, and insects. Specifically, it inhibits the activity of the enzyme acetyl-CoA carboxylase, which is responsible for the synthesis of fatty acids. This disruption of normal cellular processes leads to the death of the affected organism.
Biochemical and Physiological Effects
2-(2,4-dichlorophenoxy)-3-methoxypropanoic acid has several biochemical and physiological effects on plants, fungi, and insects. It is known to be an irritant to the skin and eyes and can cause skin and eye irritation if it comes into contact with the skin or eyes. It has also been found to be toxic to aquatic organisms, and can cause death if ingested in large quantities. Additionally, it has been found to cause reproductive and developmental toxicity in animals.
Advantages and Limitations for Lab Experiments
2-(2,4-dichlorophenoxy)-3-methoxypropanoic acid has several advantages and limitations for laboratory experiments. One of the main advantages is that it is a relatively inexpensive compound that is widely available. Additionally, it is a water-soluble compound, making it easy to use in laboratory experiments. The main limitation of 2-(2,4-dichlorophenoxy)-3-methoxypropanoic acid is that it is toxic to humans and other organisms, so it must be handled with care and caution.
Future Directions
2-(2,4-dichlorophenoxy)-3-methoxypropanoic acid has many potential future directions. One potential future direction is to explore its use as a biodegradable herbicide, fungicide, and insecticide. Additionally, further research could be done to explore its potential use as a biocompatible polymer for medical applications. Furthermore, research could be done to explore its potential use as a biodegradable plastic for packaging applications. Additionally, further research could be done to explore its potential use as a biodegradable solvent for industrial applications. Finally, research could be done to explore its potential use as a biocompatible surfactant for cleaning and degreasing applications.
Synthesis Methods
2-(2,4-dichlorophenoxy)-3-methoxypropanoic acid is synthesized by the reaction of 2,4-dichlorophenoxyacetic acid (2,4-D) with sodium methoxide in methanol. The reaction is carried out in a two-step process. First, 2,4-D is reacted with sodium methoxide in methanol to form 2-(2,4-dichlorophenoxy)-3-methoxypropionic acid (2-(2,4-dichlorophenoxy)-3-methoxypropanoic acidA). This reaction is carried out at room temperature and is typically complete within 24 hours. The second step of the reaction involves the conversion of 2-(2,4-dichlorophenoxy)-3-methoxypropanoic acidA to 2-(2,4-dichlorophenoxy)-3-methoxypropanoic acid by treating it with a strong base such as sodium hydroxide. This reaction is also typically complete within 24 hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2,4-dichlorophenoxy)-3-methoxypropanoic acid involves the conversion of 2,4-dichlorophenol to 2-(2,4-dichlorophenoxy)propanoic acid, followed by the methylation of the carboxylic acid group to yield the final product.", "Starting Materials": [ "2,4-dichlorophenol", "Sodium hydroxide", "Chloroacetic acid", "Methanol", "Sulfuric acid", "Sodium bicarbonate" ], "Reaction": [ "Step 1: Conversion of 2,4-dichlorophenol to 2-(2,4-dichlorophenoxy)propanoic acid", "a. Dissolve 2,4-dichlorophenol in a mixture of sodium hydroxide and water", "b. Add chloroacetic acid to the mixture and heat under reflux for several hours", "c. Acidify the mixture with sulfuric acid and extract the product with ether", "d. Wash the ether layer with water and dry over anhydrous sodium sulfate", "e. Concentrate the ether layer to yield 2-(2,4-dichlorophenoxy)propanoic acid", "Step 2: Methylation of the carboxylic acid group", "a. Dissolve 2-(2,4-dichlorophenoxy)propanoic acid in methanol", "b. Add sulfuric acid to the mixture and heat under reflux for several hours", "c. Neutralize the mixture with sodium bicarbonate and extract the product with ether", "d. Wash the ether layer with water and dry over anhydrous sodium sulfate", "e. Concentrate the ether layer to yield 2-(2,4-dichlorophenoxy)-3-methoxypropanoic acid" ] } | |
CAS RN |
1503432-31-2 |
Product Name |
2-(2,4-dichlorophenoxy)-3-methoxypropanoic acid |
Molecular Formula |
C10H10Cl2O4 |
Molecular Weight |
265.1 |
Purity |
0 |
Origin of Product |
United States |
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